Cas no 71978-04-6 (3-Octyne, 8-chloro-)

• Product Name: 3-Octyne, 8-chloro-
• CAS No: 71978-04-6
• MF: C₈H₁₃Cl
• MW: 144.641821622849
• CID: 544739
• PubChem ID: 13320547
• Update Time: 2025-04-19

3-Octyne, 8-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Octyne, 8-chloro-
• 8-chlorooct-3-yne
• 71978-04-6
• AKOS006382824
• DTXSID50536723

• Inchi： 1S/C8H13Cl/c1-2-3-4-5-6-7-8-9/h2,5-8H2,1H3
• InChI Key： WIDULQKNCMYPEW-UHFFFAOYSA-N
• SMILES： ClCCCCC#CCC

Computed Properties

• Exact Mass: 144.07069
• Monoisotopic Mass: 144.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0